3-Morpholin-4-ylcyclohex-2-en-1-one
Overview
Description
3-Morpholin-4-ylcyclohex-2-en-1-one, commonly known as MCC, is a chemical compound that has gained interest in the scientific community . It has the molecular formula C10H15NO2 .
Synthesis Analysis
The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has been described in recent advances . Special attention is paid to the syntheses performed in a stereoselective manner and using transition metal catalysis .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques such as X-ray crystallography . This technique has long been used as a powerful method to determine the three-dimensional molecular structure of small molecule compounds and biological macromolecules at atomic resolution .Chemical Reactions Analysis
The prediction of chemical reaction pathways has been accelerated by the development of novel machine learning architectures based on the deep learning paradigm . In this context, deep neural networks initially designed for language translation have been used to accurately predict a wide range of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight of 181.23 g/mol . More detailed properties like boiling point, melting point, and solubility are not explicitly mentioned in the available literature.Scientific Research Applications
Oxidation Processes and Reactivity
3-Morpholin-4-ylcyclohex-2-en-1-one exhibits interesting reactivity in oxidation processes. In a study by Corbani et al. (1973), 4-(1-cyclohexen-1-yl)-morpholine was oxidized using lead tetraacetate, resulting in products like N-acetyl-morpholine and 2-morpholino-ketone, indicating its potential in synthetic chemistry applications (Corbani, Rindonek, & Scolastico, 1973).
Role in Pharmaceutical Chemistry
This compound is also notable in pharmaceutical chemistry. Kumar Rupak et al. (2016) highlighted the significance of morpholine and its derivatives in drug development, emphasizing their importance in structure-activity relationships for therapeutic purposes (Kumar Rupak, Vulichi, & Kapur Suman, 2016).
Structural Analysis and Synthesis
The crystal structure of compounds related to this compound has been studied for understanding their properties and potential in synthesizing biologically active heterocyclic compounds. Mazur, Pitucha, and Rzączyńska (2007) investigated the crystal structure of a morpholine compound, contributing to the knowledge of its stereochemistry (Mazur, Pitucha, & Rzączyńska, 2007).
Combustion and Environmental Impacts
In environmental science, understanding the combustion chemistry of morpholine derivatives like this compound is vital. Lucassen et al. (2009) studied the combustion of morpholine under certain conditions, providing insights into its behavior and potential environmental impacts (Lucassen et al., 2009).
Medicinal Chemistry and Drug Design
In medicinal chemistry, this compound plays a role in the design and synthesis of new drugs. Stojiljkovic et al. (2022) discussed the synthesis of morpholine building blocks, which are crucial in improving the pharmacokinetic and pharmacodynamic properties of pharmaceuticals (Stojiljkovic, Meyer, Boulay, Hebeisen, Rageot, Wymann, & Borsari, 2022).
Analytical Applications in Water Treatment
Gilbert, Rioux, and Saheb (1984) demonstrated the use of ion chromatography for the quantification of morpholine in water treatment processes, showcasing its analytical applications (Gilbert, Rioux, & Saheb, 1984).
properties
IUPAC Name |
3-morpholin-4-ylcyclohex-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c12-10-3-1-2-9(8-10)11-4-6-13-7-5-11/h8H,1-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJJULQXQYLDLAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CC(=O)C1)N2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20402547 | |
Record name | 3-morpholin-4-ylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20402547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16179-67-2 | |
Record name | 3-morpholin-4-ylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20402547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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